molecular formula C17H25NO4 B8458462 1-Tert-butyl 4-methyl 3-(ethylamino)-2,5-dimethylterephthalate

1-Tert-butyl 4-methyl 3-(ethylamino)-2,5-dimethylterephthalate

Cat. No.: B8458462
M. Wt: 307.4 g/mol
InChI Key: UJFHCFFVQVGPGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Tert-butyl 4-methyl 3-(ethylamino)-2,5-dimethylterephthalate is a useful research compound. Its molecular formula is C17H25NO4 and its molecular weight is 307.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H25NO4

Molecular Weight

307.4 g/mol

IUPAC Name

1-O-tert-butyl 4-O-methyl 3-(ethylamino)-2,5-dimethylbenzene-1,4-dicarboxylate

InChI

InChI=1S/C17H25NO4/c1-8-18-14-11(3)12(15(19)22-17(4,5)6)9-10(2)13(14)16(20)21-7/h9,18H,8H2,1-7H3

InChI Key

UJFHCFFVQVGPGQ-UHFFFAOYSA-N

Canonical SMILES

CCNC1=C(C(=CC(=C1C)C(=O)OC(C)(C)C)C)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-tert-Butyl 4-methyl 3-iodo-2,5-dimethylterephthalate (300 mg, 0.769 mmol) was dissolved in dioxane (3 mL) and sparged with nitrogen for 15 minutes. XANTPHOS (18 mg, 0.031 mmol), cesium carbonate (326 mg, 1.00 mmol), ethylamine (0.1 mL) and tris(dibenzylideneacetone)dipalladium (14 mg, 0.015 mmol) were added, and the mixture was stirred in a sealed tube at 95° C. for 19 h. XANTPHOS (36 mg, 0.062 mmol), ethylamine (0.1 mL) and tris(dibenzylideneacetone)dipalladium (28 mg, 0.030 mmol) were added and the mixture was stirred in a sealed tube at 95° C. for a further 20 h. The reaction mixture was cooled to ambient temperature and was filtered through celite. The filter cake was washed with ethyl acetate, and the filtrate was concentrated to afford an orange oil which was purified by column chromatography (silica gel, 2-10% ethyl acetate in hexanes) to afford 1-tert-butyl 4-methyl 3-(ethylamino)-2,5-dimethylterephthalate (158 mg, 0.515 mmol, 67% yield) as a yellow oil. 1H NMR (400 MHz, CDCl3): δ 7.08 (s, 1H), 3.91 (s, 3H), 3.83 (br s, 1H), 3.00 (q, 2H), 2.36 (s, 3H), 2.29 (s, 3H), 1.59 (s, 9H), 1.14 (t, 3H); MS (EI) for C17H25NO4: 308 (MH+).
Quantity
300 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
36 mg
Type
reactant
Reaction Step Two
Quantity
0.1 mL
Type
reactant
Reaction Step Two
Quantity
28 mg
Type
catalyst
Reaction Step Two
Name
cesium carbonate
Quantity
326 mg
Type
reactant
Reaction Step Three
Quantity
0.1 mL
Type
reactant
Reaction Step Three
Quantity
14 mg
Type
catalyst
Reaction Step Three
Quantity
18 mg
Type
catalyst
Reaction Step Three

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